2-Chloro-4-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid
Overview
Description
2-Chloro-4-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid is a chemical compound with the molecular formula C10H10ClNO4S . It has an average mass of 275.709 Da and a monoisotopic mass of 275.001892 Da .
Molecular Structure Analysis
The molecular structure of 2-Chloro-4-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid consists of a benzoic acid group attached to a 2-chloro-4 position and a 1,1-dioxo-1,2-thiazolidin-2-yl group .Scientific Research Applications
Antimicrobial Activity
Thiazolidine derivatives, which include our compound of interest, have been reported to possess antimicrobial properties . They can inhibit the growth of bacteria, fungi, and other microorganisms, making them useful in the development of new antimicrobial drugs.
Antiviral Activity
In addition to their antimicrobial properties, thiazolidine derivatives have also been found to exhibit antiviral activity . They can interfere with the replication of viruses, potentially leading to the development of new antiviral medications.
Antidiabetic Activity
Thiazolidine derivatives have been found to exhibit antidiabetic activity . They can help regulate blood sugar levels, which could lead to the development of new treatments for diabetes.
Anticancer Properties
Both thiazolidine and benzothiadiazine derivatives have been reported to possess anticancer properties . They can inhibit the growth of cancer cells, making them potential candidates for the development of new anticancer drugs.
Neuroprotective Effects
Thiazolidine derivatives have been found to have neuroprotective effects . They can protect nerve cells from damage, which could lead to the development of new treatments for neurodegenerative diseases.
Antioxidant Activity
Thiazolidine derivatives also exhibit antioxidant activity . They can neutralize harmful free radicals in the body, potentially helping to prevent various health conditions associated with oxidative stress.
AMPA Receptor Modulation and KATP Channel Activation
Compounds containing the benzothiadiazine ring have been reported to act as AMPA receptor modulators and KATP channel activators . These activities could have various therapeutic applications, including the treatment of neurological disorders.
properties
IUPAC Name |
2-chloro-4-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO4S/c11-9-6-7(2-3-8(9)10(13)14)12-4-1-5-17(12,15)16/h2-3,6H,1,4-5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBPRAFJGJVWUNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC(=C(C=C2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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